Cas no 896351-81-8 (3-(4-fluorophenyl)sulfanyl-N-4-(4-methylphenyl)-1,3-thiazol-2-ylpropanamide)

3-(4-fluorophenyl)sulfanyl-N-4-(4-methylphenyl)-1,3-thiazol-2-ylpropanamide structure
896351-81-8 structure
Product Name:3-(4-fluorophenyl)sulfanyl-N-4-(4-methylphenyl)-1,3-thiazol-2-ylpropanamide
CAS No:896351-81-8
MF:C19H17FN2OS2
MW:372.479485273361
CID:6337264
PubChem ID:7546292
Update Time:2024-01-05

3-(4-fluorophenyl)sulfanyl-N-4-(4-methylphenyl)-1,3-thiazol-2-ylpropanamide Chemical and Physical Properties

Names and Identifiers

    • 3-(4-fluorophenyl)sulfanyl-N-4-(4-methylphenyl)-1,3-thiazol-2-ylpropanamide
    • 3-(4-fluorophenyl)sulfanyl-N-[4-(4-methylphenyl)-1,3-thiazol-2-yl]propanamide
    • AKOS024658243
    • 3-((4-fluorophenyl)thio)-N-(4-(p-tolyl)thiazol-2-yl)propanamide
    • 896351-81-8
    • F2537-1667
    • 3-[(4-fluorophenyl)sulfanyl]-N-[4-(4-methylphenyl)-1,3-thiazol-2-yl]propanamide
    • Inchi: 1S/C19H17FN2OS2/c1-13-2-4-14(5-3-13)17-12-25-19(21-17)22-18(23)10-11-24-16-8-6-15(20)7-9-16/h2-9,12H,10-11H2,1H3,(H,21,22,23)
    • InChI Key: AGGSIZXNNXOTNP-UHFFFAOYSA-N
    • SMILES: S(C1C=CC(=CC=1)F)CCC(NC1=NC(=CS1)C1C=CC(C)=CC=1)=O

Computed Properties

  • Exact Mass: 372.07663368g/mol
  • Monoisotopic Mass: 372.07663368g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 6
  • Complexity: 424
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.7
  • Topological Polar Surface Area: 95.5Ų

3-(4-fluorophenyl)sulfanyl-N-4-(4-methylphenyl)-1,3-thiazol-2-ylpropanamide Pricemore >>

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